Cas no 1804030-57-6 (3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804030-57-6
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4931305
• Update Time: 2025-05-20

3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-6-4(13)1-3(2-12)5(11)14-6/h1H,2,12-13H2
• InChI Key： SFMMIMFBHPPTRD-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C=C(C(=N1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine

Professional Introduction to 3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804030-57-6)

3-Amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804030-57-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and is functionalized with multiple substituents that enhance its pharmacological potential. The presence of an amino group, an iodine atom, and a trifluoromethoxy group introduces unique reactivity and binding properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 3-amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine make it particularly interesting for drug discovery efforts. The amino group at the 3-position and the aminomethyl group at the 5-position provide opportunities for further derivatization, enabling the construction of complex molecular architectures. Additionally, the iodine atom at the 6-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl groups into pharmacophores. The trifluoromethoxy group at the 2-position contributes to lipophilicity and metabolic stability, key factors in optimizing drug-like properties.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for therapeutic agents due to their diverse biological activities. Pyridines are ubiquitous motifs in many approved drugs, including antiviral, antibacterial, anticancer, and anti-inflammatory medications. The compound 3-amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine represents a promising candidate for further exploration in this context. Its unique substitution pattern allows for selective modulation of biological targets, making it a versatile building block for novel drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The iodinated pyridine core of 3-amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine can be modified to interact with the ATP-binding pocket of kinases, offering a rational starting point for structure-based drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The trifluoromethoxy group in 3-amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine is an example of such a fluorinated moiety that can improve drug-like characteristics. Fluoro-substituted compounds often exhibit greater binding affinity and resistance to enzymatic degradation, making them attractive for drug development.

The aminomethyl group at the 5-position of 3-amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine provides an additional layer of functionality that can be exploited for further derivatization. This group can be used to attach various pharmacophoric elements or to form linkages with other molecules, enabling the creation of polypharmacological agents. Such agents have the potential to simultaneously target multiple disease pathways, offering a strategy to overcome drug resistance and improve therapeutic outcomes.

In conclusion, 3-amino-5-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804030-57-6) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly those targeting kinases and other enzyme systems involved in disease pathways. The ongoing development of novel therapeutic agents underscores the importance of compounds like this one in advancing drug discovery efforts.